Cas no 76535-74-5 (Tert-butyl Piperazine-1-carboxylate Hydrochloride)

• Product Name: Tert-butyl Piperazine-1-carboxylate Hydrochloride
• CAS No: 76535-74-5
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD00673776
• CID: 561381
• PubChem ID: 2755973
• Update Time: 2025-06-07

Tert-butyl Piperazine-1-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylicacid, 1,1-dimethylethyl ester, hydrochloride (1:1)
• tert-Butyl piperazine-1-carboxylate hydrochloride
• BOC-PIPERAZINE HYDROCHLORIDE
• BOC-PAZ HCL
• BOC-PIPERAZINE HCL
• BOC-PIZ
• BOC-PIZ HCL
• N-T-BUTOXYCARBONYL-PIPERAZINE HYDROCHLORIDE
• RARECHEM AR PA 0025
• Piperazine-1-carboxylic acid tert-butyl ester hydrochloride
• AK173266
• N-(T-BUTYLOXYCARBONYL)-PIPERAZINE HYDROCHLORIDE
• PubChem4055
• 1-BOC-PIPERAZINE-HCl
• 1-boc-piperazine hydrochloride
• DEGRJODPOICGRU-UHFFFAOYSA-N
• tert-butyl piperazine-1-carboxylate HCl
• Boc-piperazine hydrochloride, AldrichCPR
• BC000462
• AB0001021
• V7671
• N-(t-Butyloxycarbonyl)piperazine hydrochloride
• tert-butyl-
• 76535-74-5
• MFCD00673776
• AKOS025395890
• N-Boc-Piperazine HCl
• 1-BOC-PIPERAZINE HCl
• TERT-BUTYL PIPERAZINE-1-CARBOXYLATE, HCL
• W15449
• SCHEMBL4141237
• CS-0042004
• DS-8240
• tert-butyl piperazine-1-carboxylate;hydrochloride
• tert-butyl-1-piperazinecarboxylate hydrochloride
• tert-butylpiperazine-1-carboxylate hydrochloride
• SY104395
• DB-243172
• Tert-butyl Piperazine-1-carboxylate Hydrochloride

• MDL： MFCD00673776
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-6-4-10-5-7-11;/h10H,4-7H2,1-3H3;1H
• InChI Key： DEGRJODPOICGRU-UHFFFAOYSA-N
• SMILES： Cl.O(C(N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.11400
• Monoisotopic Mass: 222.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Experimental Properties

• PSA: 41.57000
• LogP: 1.89540

Tert-butyl Piperazine-1-carboxylate Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on Tert-butyl Piperazine-1-carboxylate Hydrochloride

Introduction to Tert-butyl Piperazine-1-carboxylate Hydrochloride (CAS No 76535-74-5)

Tert-butyl Piperazine-1-carboxylate Hydrochloride, with the chemical formula C₉H₁₈N₂O₂·HCl, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 76535-74-5, has garnered attention due to its versatile applications in synthesizing various pharmacologically active molecules. The structure of Tert-butyl Piperazine-1-carboxylate Hydrochloride incorporates a piperazine moiety, which is a crucial pharmacophore in many drugs, and a tert-butyl ester group, enhancing its stability and reactivity in chemical transformations.

The piperazine ring in Tert-butyl Piperazine-1-carboxylate Hydrochloride contributes to its ability to interact with biological targets, making it a valuable intermediate in the synthesis of drugs targeting neurological and cardiovascular diseases. Recent studies have highlighted the role of piperazine derivatives in developing novel therapeutics for conditions such as depression, schizophrenia, and hypertension. The tert-butyl ester group not only provides a handle for further functionalization but also influences the solubility and metabolic stability of the compound, making it an attractive candidate for drug design.

In the realm of drug discovery, Tert-butyl Piperazine-1-carboxylate Hydrochloride has been utilized in the synthesis of several lead compounds. Its incorporation into molecular frameworks has led to the development of potent inhibitors and modulators of enzymes and receptors involved in disease pathways. For instance, researchers have explored its use in creating derivatives that target enzymes such as phosphodiesterases and monoamine oxidases, which are pivotal in regulating neurotransmitter levels. These findings underscore the importance of Tert-butyl Piperazine-1-carboxylate Hydrochloride as a building block in medicinal chemistry.

The hydrochloride salt form of Tert-butyl Piperazine-1-carboxylate enhances the compound's solubility in aqueous media, facilitating its use in pharmaceutical formulations. This property is particularly advantageous for developing oral and injectable drugs, where bioavailability is a critical factor. The hydrochloride form also ensures better crystallinity and stability during storage, which are essential attributes for pharmaceutical intermediates.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Tert-butyl Piperazine-1-carboxylate Hydrochloride for their potential therapeutic applications. Machine learning models have been trained to predict binding affinities and pharmacokinetic properties, streamlining the drug discovery process. These computational tools have identified novel derivatives of Tert-butyl Piperazine-1-carboxylate Hydrochloride with enhanced efficacy and reduced side effects. Such innovations highlight the compound's significance in modern drug development strategies.

The synthesis of Tert-butyl Piperazine-1-carboxylate Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl ester group typically involves esterification reactions, while the piperazine ring can be synthesized through various methods including reductive amination or cyclization reactions. The hydrochloride salt is formed by treating the free base with hydrochloric acid under controlled conditions. These synthetic pathways underscore the compound's complexity and the expertise required to produce it on an industrial scale.

Ongoing research continues to explore new applications for Tert-butyl Piperazine-1-carboxylate Hydrochloride beyond its current uses. Studies are focusing on its potential as an intermediate in synthesizing antiviral and antibacterial agents. The versatility of its structure allows for modifications that can target diverse biological pathways, making it a promising candidate for future therapeutics. Additionally, researchers are investigating its role in developing next-generation materials for drug delivery systems, where its chemical properties could enhance targeted release and bioavailability.

The industrial production of Tert-butyl Piperazine-1-carboxylate Hydrochloride must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the compound's identity and quantify impurities. These rigorous standards are essential for ensuring that pharmaceutical products incorporating this compound meet safety and efficacy requirements.

In conclusion, Tert-butyl Piperazine-1-carboxylate Hydrochloride (CAS No 76535-74-5) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate in drug development, particularly for targeting neurological and cardiovascular diseases. The ongoing research into its applications underscores its potential as a key component in future therapeutics. As computational methods and synthetic techniques continue to evolve, the role of Tert-butyl Piperazine-1-carboxylate Hydrochloride is expected to expand further, contributing to advancements in medicine.